N-(2-ethyl-6-methylphenyl)-4-(methylthio)benzenesulfonamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-4-methylsulfanylbenzenesulfonamide
• InChI: InChI=1S/C16H19NO2S2/c1-4-13-7-5-6-12(2)16(13)17-21(18,19)15-10-8-14(20-3)9-11-15/h5-11,17H,4H2,1-3H3
• InChI Key: JRCKLVZJEVRFPC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NS(=O)(=O)C2=CC=C(C=C2)SC)C
• Molecular Formula: C16H19NO2S2
• Molecular Weight: 321.5 g/mol

Description

N-(2-ethyl-6-methylphenyl)-4-(methylthio)benzenesulfonamide, also known as EHT 1864, is a small molecule inhibitor that targets Rho family GTPases. This compound has gained significant attention in recent years due to its potential therapeutic applications in cancer and other diseases.

Mechanism of Action

N-(2-ethyl-6-methylphenyl)-4-(methylthio)benzenesulfonamide 1864 targets Rho family GTPases, which are involved in cell migration, proliferation, and survival. Specifically, this compound 1864 inhibits the activity of RhoA, Rac1, and Cdc42, which are overexpressed in many types of cancer. By inhibiting these GTPases, this compound 1864 disrupts the cytoskeletal organization of cancer cells, leading to decreased cell migration and invasion.
Biochemical and Physiological Effects:
This compound 1864 has been shown to have several biochemical and physiological effects. In addition to inhibiting cancer cell growth and metastasis, this compound 1864 has been found to decrease the expression of pro-inflammatory cytokines and chemokines. It has also been shown to reduce the production of reactive oxygen species and inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-ethyl-6-methylphenyl)-4-(methylthio)benzenesulfonamide 1864 in lab experiments is its specificity for Rho family GTPases. This allows researchers to study the effects of inhibiting these GTPases without affecting other signaling pathways. However, one limitation of this compound 1864 is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(2-ethyl-6-methylphenyl)-4-(methylthio)benzenesulfonamide 1864. One area of interest is the development of more potent and selective inhibitors of Rho family GTPases. Another area of research is the investigation of this compound 1864's potential in other diseases, such as cardiovascular disease and neurological disorders. Furthermore, the combination of this compound 1864 with other cancer therapies is an area of active research, with the goal of improving cancer treatment outcomes.

Synthesis Methods

The synthesis of N-(2-ethyl-6-methylphenyl)-4-(methylthio)benzenesulfonamide 1864 involves several steps, including the preparation of 2-ethyl-6-methylphenol, the reaction of 2-ethyl-6-methylphenol with thionyl chloride to form 2-ethyl-6-methylphenyl chloride, and the reaction of 2-ethyl-6-methylphenyl chloride with sodium sulfonate to yield this compound 1864. The overall yield of this compound 1864 is approximately 20%.

Scientific Research Applications

N-(2-ethyl-6-methylphenyl)-4-(methylthio)benzenesulfonamide 1864 has been extensively studied for its potential therapeutic applications in cancer. It has been shown to inhibit the growth and metastasis of various cancer cell lines, including breast cancer, lung cancer, and melanoma. In addition, this compound 1864 has been found to enhance the efficacy of chemotherapy and radiation therapy in cancer treatment.